Cas no 920030-35-9 (3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone)

• Product Name: 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone
• CAS No: 920030-35-9
• MF: C₂₀H₁₇F₂NO
• MW: 325.351892232895
• MDL: MFCD00855349
• CID: 759350
• Update Time: 2025-05-20

3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3,5-bis[(4-fluorophenyl)methylene]-1-methyl-, (3E,3E)-
• 3,5-BIS[(4-FLUOROPHENYL)METHYLENE]-1-METHYLTETRAHYDRO-4(1H)-PYRIDINONE
• 3,5-Bis((4-fluorophenyl)methylene)-1-methyltetrahydro-4(1h)-pyridinone
• (3E,5E)-3,5-bis(4-fluorobenzylidene)-1-methylpiperidin-4-one
• 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone

• MDL： MFCD00855349
• Inchi： 1S/C20H17F2NO/c1-23-12-16(10-14-2-6-18(21)7-3-14)20(24)17(13-23)11-15-4-8-19(22)9-5-15/h2-11H,12-13H2,1H3
• InChI Key： SXSZQZYFQPCCNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C1C(C(=CC2C=CC(=CC=2)F)CN(C)C1)=O

Computed Properties

• Exact Mass: 325.128
• Monoisotopic Mass: 325.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone

3,5-Bis(4-Fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone: A Comprehensive Overview

The compound 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone (CAS No. 920030-35-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydropyridinones, which are known for their versatile chemical properties and wide-ranging uses in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a tetrahydropyridinone ring system with two fluorophenyl groups attached at the 3 and 5 positions, along with a methyl group at the 1 position. These structural features contribute to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone, leveraging modern catalytic methods and green chemistry principles. Researchers have reported efficient routes for constructing the tetrahydropyridinone core, often employing transition metal catalysts such as palladium or nickel complexes to facilitate key coupling reactions. The introduction of fluorophenyl groups at the 3 and 5 positions is particularly noteworthy, as it enhances the molecule's electronic properties and improves its solubility in organic solvents.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The tetrahydropyridinone scaffold is well-documented in medicinal chemistry for its ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have highlighted the ability of 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone to inhibit specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its fluorinated substituents contribute to improved pharmacokinetic profiles, such as enhanced bioavailability and reduced clearance rates.

In the field of agrochemistry, this compound has shown potential as a lead molecule for developing novel pesticides and herbicides. Its ability to interact with key enzymes in plant pathogens has been explored in recent research studies. By modifying the substituents on the tetrahydropyridinone ring, scientists have demonstrated that this compound can be tailored to exhibit selective toxicity against agricultural pests while maintaining low toxicity to non-target species.

The unique electronic properties of 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone also make it an attractive candidate for applications in materials science. Its conjugated π-system allows for efficient charge transport, which is desirable in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward sustainable chemistry. Researchers have emphasized the importance of minimizing waste generation during synthesis by employing atom-efficient reactions and recyclable catalysts. Furthermore, the biodegradability of this compound has been assessed under controlled laboratory conditions, with encouraging results indicating its potential for safe disposal in industrial settings.

In conclusion, 3,5-Bis(4-fluorophenyl)methylene-1-methyltetrahydro-4(1H)-pyridinone (CAS No. 920030-35-9) represents a versatile platform for advancing scientific research across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science, while recent advancements in synthetic methods ensure its sustainable production. As research continues to uncover new functionalities of this compound, it is poised to play an increasingly important role in addressing global challenges in health care, agriculture, and technology.